1-(p-Carboxyphenyl)-3-methyl-4-(p-hydroxybenzylidene)-2-pyrazolin-5-one

• CAS No.: 77666-73-0
• Molecular Formula: C18H14N2O4
• Molecular Weight: 322.3 g/mol
• IUPAC Name: 4-[(4Z)-4-[(4-hydroxyphenyl)methylidene]-3-methyl-5-oxopyrazol-1-yl]benzoic acid
• InChI: InChI=1S/C18H14N2O4/c1-11-16(10-12-2-8-15(21)9-3-12)17(22)20(19-11)14-6-4-13(5-7-14)18(23)24/h2-10,21H,1H3,(H,23,24)/b16-10-
• InChI Key: JWHGXMAVIMEDSS-YBEGLDIGSA-N
• Isomeric SMILES: CC\1=NN(C(=O)/C1=C\C2=CC=C(C=C2)O)C3=CC=C(C=C3)C(=O)O
• Canonical SMILES: CC1=NN(C(=O)C1=CC2=CC=C(C=C2)O)C3=CC=C(C=C3)C(=O)O

Description

1-(p-Carboxyphenyl)-3-methyl-4-(p-hydroxybenzylidene)-2-pyrazolin-5-one is a useful research compound. Its molecular formula is C18H14N2O4 and its molecular weight is 322.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

218 g (1 mole) of 1-p-carboxyphenyl-3-methyl-2-pyrazolin-5-one were suspended in 600 ml of dimethylformamide. The mixture obtained was heated with stirring to 100° C., whereupon a solution of 122 g (1mole) of p-hydroxybenzaldehyde in 400 ml of methanol was added. The dissolution of both compounds was complete. The dye started crystallizing after some 30 min. The heating was stopped after 2 h and the reaction mixture was allowed to cool down to room temperature. The dye was filtered with suction and rinsed with methanol.